(6-Bromo-3-oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphonium bromide

• Molecular Formula: C26H19Br2O2P
• Molecular Weight: 554.2 g/mol
• IUPAC Name: (6-bromo-3-oxo-1H-2-benzofuran-1-yl)-triphenylphosphanium;bromide
• InChI: InChI=1S/C26H19BrO2P.BrH/c27-19-16-17-23-24(18-19)26(29-25(23)28)30(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22;/h1-18,26H;1H/q+1;/p-1
• InChI Key: HCOMSTPCLJAELD-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[P+](C2C3=C(C=CC(=C3)Br)C(=O)O2)(C4=CC=CC=C4)C5=CC=CC=C5.[Br-]

Description

(6-Bromo-3-oxo-1,3-dihydroisobenzofuran-1-yl)triphenylphosphonium bromide is a useful research compound. Its molecular formula is C26H19Br2O2P and its molecular weight is 554.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,5-dibromoisobenzofuran-1(3H)-one (94) (6.2 g, 21.24 mmol) and triphenylphosphine (5.57 g, 21.24 mmol) were heated at reflux in tetrahydrofuran (100 mL) overnight. The reaction was cooled and filtered to afford the desired material as a white solid (7.20 g, 71.5% yield); 1H NMR (400.132 MHz, CDCl3) δ 7.23 (1H, s), 7.59 (1H, d), 7.72-7.67 (7H, m), 7.92-7.84 (9H, m), 10.20 (1H, s);